1-(4-Fluoro-2-methylphenyl)-3-prop-2-enylurea

• IUPAC Name: 1-(4-fluoro-2-methylphenyl)-3-prop-2-enylurea
• InChI: InChI=1S/C11H13FN2O/c1-3-6-13-11(15)14-10-5-4-9(12)7-8(10)2/h3-5,7H,1,6H2,2H3,(H2,13,14,15)
• InChI Key: XAZZDSMXQIJUKS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)F)NC(=O)NCC=C
• Molecular Formula: C11H13FN2O
• Molecular Weight: 208.23 g/mol

Description

1-(4-Fluoro-2-methylphenyl)-3-prop-2-enylurea, also known as Flumioxazin, is a selective herbicide that is widely used in agriculture to control broadleaf weeds and grasses. It belongs to the family of pyridine carboxylic acid herbicides and was first introduced in the market in the year 2005. Flumioxazin is known for its high efficacy, low toxicity, and long residual activity.

Mechanism of Action

The mechanism of action of 1-(4-Fluoro-2-methylphenyl)-3-prop-2-enylurea involves the inhibition of protoporphyrinogen oxidase, an enzyme that is essential for the biosynthesis of chlorophyll in plants. This leads to the accumulation of toxic intermediates, which ultimately results in the death of the plant.
Biochemical and Physiological Effects:
1-(4-Fluoro-2-methylphenyl)-3-prop-2-enylurea has been found to have minimal impact on non-target organisms, including mammals, birds, fish, and insects. It is rapidly metabolized in the environment and has a short half-life. However, it can be toxic to certain aquatic organisms, including algae and crustaceans.

Advantages and Limitations for Lab Experiments

1-(4-Fluoro-2-methylphenyl)-3-prop-2-enylurea is a highly effective herbicide that is widely used in agriculture. It has a low toxicity profile and is considered to be safe for use in the environment. However, its effectiveness can be reduced in certain soil types and under certain weather conditions. In addition, 1-(4-Fluoro-2-methylphenyl)-3-prop-2-enylurea can be expensive to produce, which can limit its use in certain applications.

Future Directions

There are several potential future directions for the use of 1-(4-Fluoro-2-methylphenyl)-3-prop-2-enylurea. One area of research is the development of new formulations that can improve its efficacy and reduce its environmental impact. Another area of research is the study of its potential use in the treatment of certain diseases, including cancer. Finally, there is a need for further research into the potential impact of 1-(4-Fluoro-2-methylphenyl)-3-prop-2-enylurea on non-target organisms, particularly in aquatic environments.

Synthesis Methods

The synthesis of 1-(4-Fluoro-2-methylphenyl)-3-prop-2-enylurea involves the reaction of 2,6-difluorobenzonitrile with ethyl chloroformate to form 2,6-difluorobenzoyl ethyl carbamate. The resulting compound is then treated with propargylamine to obtain 1-(4-Fluoro-2-methylphenyl)-3-prop-2-enylurea. The overall yield of the synthesis process is approximately 50%.

Scientific Research Applications

1-(4-Fluoro-2-methylphenyl)-3-prop-2-enylurea has been extensively studied for its herbicidal properties and has been found to be effective against a wide range of weeds and grasses. It is commonly used in the production of soybeans, cotton, peanuts, and other crops. 1-(4-Fluoro-2-methylphenyl)-3-prop-2-enylurea has also been studied for its potential use in the treatment of certain diseases, including cancer.